![molecular formula C13H9NO3 B031672 Clausine Z CAS No. 866111-14-0](/img/structure/B31672.png)
Clausine Z
Overview
Description
Clausine Z is a carbazole alkaloid isolated from the stems and leaves of Clausena excavata, a plant belonging to the Rutaceae family. It was identified through spectroscopic methods and is notable for its inhibitory activity against cyclin-dependent kinase 5 (CDK5), a protein associated with neurological diseases. This compound also demonstrates protective effects on cerebellar granule neurons in vitro, suggesting potential therapeutic applications in neuroprotection (Potterat et al., 2005).
Scientific Research Applications
Clausine Z has been shown to exhibit protective effects on cerebellar granule neurons in vitro, suggesting its potential for neurological applications (Potterat et al., 2005).
The total synthesis of this compound was achieved for the first time using a palladium-catalyzed construction of the carbazole framework. This advancement is crucial for further exploration and development of this compound in pharmacological research (Börger & Knölker, 2008).
Related carbazole alkaloids, such as Clausine-B, have demonstrated antiproliferative activities against various human cancer cell lines. This finding underlines the potential of this compound and similar compounds in cancer research (Wan Nor I’zzah Wan Mohd Zain et al., 2009).
Clausine-D, another compound in the same family, has been found to inhibit platelet aggregation and release reactions, which could have implications for cardiovascular disease treatments (Wu et al., 1994).
Compounds identified in Clausena harmandiana, related to this compound, exhibited antiplasmodial activity against Plasmodium falciparum, the parasite responsible for malaria (Yenjai et al., 2000).
Carbazole alkaloids from Clausena excavata, which include this compound, showed biological activity that could be significant in the development of new therapeutic agents, especially for their antiplatelet and vasocontraction effects (Wu et al., 1996).
Mechanism of Action
Target of Action
Clausine Z, a carbazole alkaloid isolated from the stems and leaves of Clausena excavata , primarily targets Cyclin-dependent kinase 5 (CDK5) . CDK5 is an essential kinase in sensory pathways and plays a crucial role in the regulation of neuron development and function .
Mode of Action
This compound exhibits inhibitory activity against CDK5 . It competes with ATP for the ATP-binding site on CDK5, thereby inhibiting the kinase’s activity . The IC50 value of this compound for CDK5 is 0.51 mM, indicating potent inhibition .
Biochemical Pathways
CDK5 is involved in various cellular processes, including cell cycle progression, neuronal migration, and synaptic plasticity . Therefore, this compound’s inhibition of CDK5 could potentially affect these processes.
Result of Action
This compound’s inhibition of CDK5 results in protective effects on cerebellar granule neurons in vitro . This suggests that this compound could potentially be used as a neuroprotective agent, particularly in conditions where CDK5 is dysregulated .
properties
IUPAC Name |
1,6-dihydroxy-9H-carbazole-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9NO3/c15-6-7-3-10-9-5-8(16)1-2-11(9)14-13(10)12(17)4-7/h1-6,14,16-17H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKDULSCBYNXNMP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1O)C3=C(N2)C(=CC(=C3)C=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the mechanism of action of Clausine Z?
A1: this compound, a carbazole alkaloid isolated from the stems and leaves of Clausena excavata Burm. (Rutaceae), exhibits inhibitory activity against cyclin-dependent kinase 5 (CDK5) []. While the exact mechanism of interaction with CDK5 remains to be fully elucidated, this inhibitory activity suggests that this compound may interfere with the ATP-binding site of CDK5 or disrupt protein-protein interactions necessary for its activity. Further research is needed to determine the precise binding site and mechanism of inhibition.
Q2: What is the impact of this compound on neuronal cells?
A2: In in vitro studies, this compound demonstrated protective effects on cerebellar granule neurons []. This suggests that its CDK5 inhibitory activity may have therapeutic potential in neurodegenerative diseases where CDK5 dysregulation plays a role. Further investigations using relevant animal models and exploring downstream signaling pathways are needed to confirm these preliminary findings and explore its therapeutic potential.
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